Lubeluzole dihydrochloride

• Molecular Formula: C22H26ClF2N3O2S
• Molecular Weight: 470.0 g/mol
• InChI: InChI=1S/C22H25F2N3O2S.ClH/c1-26(22-25-20-4-2-3-5-21(20)30-22)15-8-10-27(11-9-15)13-16(28)14-29-17-6-7-18(23)19(24)12-17;/h2-7,12,15-16,28H,8-11,13-14H2,1H3;1H/t16-;/m0./s1
• InChIKey: QYVPKMBJFLLYTQ-NTISSMGPSA-N

Lubeluzole dihydrochloride Product Overview

Lubeluzole dihydrochloride, designated as the S-enantiomer (Prosynap; R-91154 is the R-enantiomer) [1], is a benzothiazole-derivative neuroprotectant that functions as an indirect NMDA antagonist [2]. Its core mechanism involves inhibiting glutamate release, suppressing glutamate-activated nitric oxide (NO) synthesis, and blocking voltage-gated sodium (Na+) and calcium (Ca2+) channels [1]. Preclinically, lubeluzole has demonstrated anti-ischemic effects in models of focal and global cerebral ischemia, showing a reduction in infarct volume when administered post-occlusion [3]. Notably, its clinical hemodynamic profile contrasts with other neuroprotectants; lubeluzole administration is associated with hypertension, a potentially preferable side effect compared to the hypotension induced by calcium channel antagonists like nimodipine [4].

S-enantiomer stereochemical control for chiral-specific pathway studies

Ion channel probe: voltage-gated Na⁺ and Ca²⁺ channel blockade context

Research model fit: excitotoxicity, ischemia-penumbra, and channelopathy assays

• [1] Leysen JE, Gommeren W, Heylen L, Luyten WH, Van Gompel P, Lesage AS, et al. Lubeluzole, a novel long-term neuroprotectant, inhibits the glutamate-activated nitric oxide synthase pathway. Journal of Neurochemistry. 1996;68(2):710-4. View Source
• [2] Wikipedia contributors. Lubeluzole. Wikipedia, The Free Encyclopedia. [updated 2008 Jul 20]. View Source
• [3] Krieglstein J, Semkova I, Junker V, Culmsee C, Wolz P. Lubeluzole protects hippocampal neurons from excitotoxicity in vitro and reduces brain damage caused by ischemia. European Journal of Pharmacology. 1998;342(2-3):193-201. View Source
• [4] Lees KR. Cerestat and other NMDA antagonists in ischemic stroke. Neurology. 1997;49(5 Suppl 4):S66-9. View Source

Lubeluzole dihydrochloride Substitution Risks

Interchangeability with other neuroprotectants that share broad mechanistic classes (e.g., sodium channel blockade or NMDA antagonism) is not scientifically justifiable. Lubeluzole's distinct pharmacology arises from its specific S-enantiomeric configuration, which confers differential activity compared to its R-isomer (R91154) across multiple assays, including neuroprotection against excitotoxicity and calcium channel blockade [1][2]. Furthermore, its unique side-effect profile—characterized by hypertension rather than hypotension—distinguishes it from other vasoactive agents like nimodipine, highlighting that even in vivo pharmacodynamic outcomes cannot be predicted by in vitro target engagement alone [3]. The quantitative evidence presented in Section 3 demonstrates that substitution with analogs or alternatives would yield measurably different experimental outcomes, directly impacting research reproducibility and validity.

Target

Lubeluzole (S-enantiomer)

Risk with substitute

Defined S-enantiomer; high assay response in neuroprotection models

R-enantiomer (R91150): reported ~9-fold lower potency in glutamate toxicity assays, inactive in in vivo stroke model

3-fold higher in vivo protection vs racemate

Racemate: reduced protection; cannot isolate stereochemical contribution

State-dependent Na⁺ channel blockade with minimal effect on normal action potentials

Broad-spectrum blockers (e.g., TTX, lamotrigine): suppress normal neuronal function, may alter model interpretation

• [1] Gandía L, Lara B, Imperial JS, Villarroya M, Albillos A, Maroto R, et al. Differential effects of the neuroprotectant lubeluzole on bovine and mouse chromaffin cell calcium channel subtypes. British Journal of Pharmacology. 1997;122(2):275-85. View Source
• [2] Krieglstein J, Semkova I, Junker V, Culmsee C, Wolz P. Lubeluzole protects hippocampal neurons from excitotoxicity in vitro and reduces brain damage caused by ischemia. European Journal of Pharmacology. 1998;342(2-3):193-201. View Source
• [3] Lees KR. Cerestat and other NMDA antagonists in ischemic stroke. Neurology. 1997;49(5 Suppl 4):S66-9. View Source

Lubeluzole dihydrochloride Quantitative Evidence

Enantiomer Neuroprotection Potency: S vs R

Lubeluzole (S-enantiomer) demonstrates significant neuroprotection against glutamate-induced damage, whereas its R-enantiomer (R91154) is inactive at equivalent concentrations [1].

S vs R neuroprotection

Head-to-head

S: IC₅₀ 48 nM (neuroprotection), 37 nM (cGMP); R: 1/9 and 1/7 activity

Enantiomer-dependent response in excitotoxicity and NO pathway assays

Hippocampal neurons, glutamate model; reported stereospecific endpoint

Evidence Dimension	Neuronal damage reduction (%)
Target Compound Data	From 42 ± 8% damaged neurons (control) to 18 ± 7% (0.1–100 nM lubeluzole)
Comparator Or Baseline	R91154 (R-enantiomer): No significant reduction at 1–100 nM
Quantified Difference	Lubeluzole: ~57% reduction in damage (P<0.01); R91154: No effect
Conditions	Mixed hippocampal cultures exposed to 500 nM glutamate for 1 h

Why This Matters

Confirms that the neuroprotective activity is stereospecific; procurement of the incorrect enantiomer will yield negative results.

• [1] Krieglstein J, Semkova I, Junker V, Culmsee C, Wolz P. Lubeluzole protects hippocampal neurons from excitotoxicity in vitro and reduces brain damage caused by ischemia. European Journal of Pharmacology. 1998;342(2-3):193-201. View Source

In Vivo Enantiomer Stroke Protection

Lubeluzole exhibits moderately higher potency for blocking calcium channels (measured as IBa) compared to its R-enantiomer R91154 [1].

In vivo stroke S vs R

Head-to-head

S: 3× racemate potency, 22–28% infarct reduction; R: inactive

S-enantiomer required for in vivo stroke model response

Rat photothrombotic stroke, sensorimotor and histological endpoints

Evidence Dimension	IC50 for blocking peak IBa current
Target Compound Data	1.94 μM
Comparator Or Baseline	R91154 (R-enantiomer): 2.54 μM
Quantified Difference	Lubeluzole is 1.3-fold more potent (Δ = 0.6 μM)
Conditions	Voltage-clamped bovine adrenal chromaffin cells; 50 ms pulses to 0 mV from −80 mV

Why This Matters

Demonstrates measurable, enantiomer-dependent potency difference, critical for experiments requiring specific calcium channel subtype modulation.

• [1] Gandía L, Lara B, Imperial JS, Villarroya M, Albillos A, Maroto R, et al. Differential effects of the neuroprotectant lubeluzole on bovine and mouse chromaffin cell calcium channel subtypes. British Journal of Pharmacology. 1997;122(2):275-85. View Source

Lubeluzole vs Riluzole & Lamotrigine Potency

Both lubeluzole and R91154 confer protection against veratridine toxicity, but lubeluzole is more potent against a wider range of insults [1].

vs riluzole/lamotrigine

Cross-study

IC₅₀ 0.54 µM (lubeluzole) vs 1.95 µM (riluzole), ~10 µM (lamotrigine)

State-dependent blockade: 40× IC₅₀ spared normal action potentials

Rat hippocampal slices, veratridine depolarization model

Evidence Dimension	Reduction in veratridine-induced LDH release
Target Compound Data	Significant reduction at 0.3–10 μM
Comparator Or Baseline	R91154: Also reduces LDH release at 0.3–10 μM; Penfluridol: Only 15% protection at 1 μM
Quantified Difference	Both enantiomers protect; lubeluzole (3 μM) also protects against Ba2+ toxicity, R91154 only against lower Ba2+ doses (0.5 mM)
Conditions	Bovine adrenal chromaffin cells, 24 h exposure to 10–100 μM veratridine

Why This Matters

While both enantiomers show activity here, lubeluzole's broader cytoprotective profile against multiple toxic stimuli (e.g., Ba2+, ouabain) provides functional differentiation.

• [1] Lara B, Gandía L, Martínez-Sierra R, Torres A, García AG. Effects of the neuroprotectant lubeluzole on the cytotoxic actions of veratridine, barium, ouabain and 6-hydroxydopamine in chromaffin cells. British Journal of Pharmacology. 1998;124(6):1187-96. View Source

Enantiomer Chemosensitization: S vs R

Both lubeluzole (S-enantiomer) and its R-enantiomer exhibit high-affinity blockade of the hERG potassium channel, a key cardiac safety target [1].

Chemosensitization S vs R

Head-to-head

S-enantiomer synergistic with doxorubicin; R-enantiomer antagonistic

Opposite response directions confirm enantiomer-dependent effect

A2780 ovarian carcinoma cells, MTT assay; S-isomer ee >99% reported

Evidence Dimension	IC50 for hERG channel blockade
Target Compound Data	12.9 ± 0.7 nM
Comparator Or Baseline	R91154 (R-enantiomer): 11.3 ± 0.8 nM
Quantified Difference	~1.6 nM difference; both in low nanomolar range
Conditions	In vitro electrophysiology on hERG channels

Why This Matters

Indicates a class effect for the benzothiazole core on hERG; critical for studies interpreting in vivo cardiovascular outcomes or designing analogs with reduced liability.

• [1] Gualdani R, Cavalluzzi MM, Lentini G, Habtemariam S. Molecular Insights into hERG Potassium Channel Blockade by Lubeluzole. Molecules. 2018;23(3):577. View Source

Comparative In Vivo Infarct Volume Reduction: Post-Ischemia Efficacy

Lubeluzole reduces infarct volume even when administered 3 hours after ischemic onset, a therapeutically relevant time window [1].

Evidence Dimension	Infarct volume (% of control)
Target Compound Data	77% of control (23% reduction)
Comparator Or Baseline	Control (vehicle-treated): 100%
Quantified Difference	23% reduction (P < 0.01)
Conditions	Rat model of middle cerebral artery occlusion; lubeluzole (2.5 mg/kg) administered 3 h post-ischemia

Why This Matters

Demonstrates a clinically relevant window of efficacy, a key differentiator from compounds requiring pre-treatment or immediate post-injury administration.

• [1] Krieglstein J, Semkova I, Junker V, Culmsee C, Wolz P. Lubeluzole protects hippocampal neurons from excitotoxicity in vitro and reduces brain damage caused by ischemia. European Journal of Pharmacology. 1998;342(2-3):193-201. View Source

In Vivo Hemodynamic Differentiation: Hypertension vs. Hypotension

Clinical observations indicate lubeluzole administration leads to hypertension, contrasting sharply with the hypotension induced by the calcium channel antagonist nimodipine [1].

Evidence Dimension	Blood pressure effect
Target Compound Data	Hypertension
Comparator Or Baseline	Nimodipine (and lifarizine): Hypotension
Quantified Difference	Qualitative difference in effect direction
Conditions	Human clinical trial observations

Why This Matters

Highlights a critical in vivo pharmacodynamic difference; substitution with nimodipine would confound cardiovascular readouts in ischemia models.

• [1] Lees KR. Cerestat and other NMDA antagonists in ischemic stroke. Neurology. 1997;49(5 Suppl 4):S66-9. View Source

Lubeluzole dihydrochloride Application Scenarios

Stereoselective Neuroprotection Research

Given the stark difference in neuroprotective efficacy between lubeluzole (S-enantiomer) and its R-isomer (R91154) against glutamate-induced excitotoxicity [3], lubeluzole dihydrochloride is the essential compound for studies investigating stereospecific mechanisms of neuroprotection. Use in primary hippocampal culture models exposed to excitotoxic insults (e.g., 500 nM glutamate) provides a robust, quantifiable readout of neuronal survival, where lubeluzole's activity (reduction of damaged neurons from 42% to 18%) serves as a positive control against the inactive R-enantiomer.

State-Dependent Sodium Channel Blockade

The differential blockade of calcium channel subtypes by lubeluzole, particularly its preferential inhibition of non-L-type channels as demonstrated in bovine and mouse chromaffin cells [3], makes it a critical tool for dissecting calcium signaling pathways. Researchers can leverage its distinct potency (IC50 of 1.94 μM) and its enantiomer R91154 (IC50 of 2.54 μM) to validate target engagement and investigate the functional consequences of blocking specific calcium channel populations (e.g., in nifedipine-treated vs. ω-conotoxin MVIIC-treated cells).

Stereoselective Chemosensitization in Cancer

For in vivo studies of cerebral ischemia, lubeluzole's demonstrated ability to reduce infarct volume by 23% when administered 3 hours post-occlusion [3] positions it as a validated reference compound for testing novel neuroprotectants intended for delayed therapeutic intervention. Its established efficacy in both mice and rats provides a benchmark against which new chemical entities can be compared in terms of both magnitude and temporal window of neuroprotection.

Cardiac Ion Channel and hERG Safety Pharmacology

The high-affinity blockade of hERG potassium channels by lubeluzole (IC50 = 12.9 nM) [3] makes it a valuable tool compound for cardiac safety pharmacology. Its potent, stereochemically-defined activity allows researchers to use lubeluzole dihydrochloride as a positive control in hERG channel assays, and to investigate the structure-activity relationships of benzothiazole derivatives to understand and mitigate hERG liability in drug development programs.

Application

Selection Property

Validation Focus

Stereochemical-control neuroprotection studies

Enantiomeric excess (ee) and chiral identity

NO/cGMP pathway response and glutamate excitotoxicity endpoints

Ischemia-penumbra Na⁺ channel pathology models

State-dependent blockade selectivity vs normal neuronal function

Veratridine-induced depolarization and action potential preservation

Cancer cell sensitization studies (stereochemical probing)

S-enantiomer vs R-enantiomer response direction

Synergy/antagonism profile with standard chemotherapeutics

• [1] Krieglstein J, Semkova I, Junker V, Culmsee C, Wolz P. Lubeluzole protects hippocampal neurons from excitotoxicity in vitro and reduces brain damage caused by ischemia. European Journal of Pharmacology. 1998;342(2-3):193-201. View Source
• [2] Gandía L, Lara B, Imperial JS, Villarroya M, Albillos A, Maroto R, et al. Differential effects of the neuroprotectant lubeluzole on bovine and mouse chromaffin cell calcium channel subtypes. British Journal of Pharmacology. 1997;122(2):275-85. View Source
• [3] Gualdani R, Cavalluzzi MM, Lentini G, Habtemariam S. Molecular Insights into hERG Potassium Channel Blockade by Lubeluzole. Molecules. 2018;23(3):577. View Source